Cas no 17679-92-4 (1-Octen-3-yne)

• Product Name: 1-Octen-3-yne
• CAS No: 17679-92-4
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 158173
• PubChem ID: 140268
• Update Time: 2025-04-19

1-Octen-3-yne Chemical and Physical Properties

Names and Identifiers

• 1-Octene-3-yne
• n-C4H9C&#8801
• 1-OCTEN-3-YNE
• FT-0703432
• oct-1-en-3-yne
• UEKPKVCWUZMBML-UHFFFAOYSA-N
• n-C4H9C.$.CCH=CH2
• AKOS006273799
• n-C4H9C.equiv.CCH=CH2
• 17679-92-4
• DTXSID00170191
• n-C4H9CequivCCH=CH2
• 1-Octen-3-yne

• Inchi： 1S/C8H12/c1-3-5-7-8-6-4-2/h3H,1,4,6,8H2,2H3
• InChI Key： UEKPKVCWUZMBML-UHFFFAOYSA-N
• SMILES： C(CC#CC=C)CC

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7749
• Boiling Point: 133.85°C
• Flash Point: 24.9 °C
• Refractive Index: 1.4592
• PSA: 0
• LogP: 2.36600